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Compound of Interest

Compound Name: Calcium gluconate monohydrate

Cat. No.: B1260558

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed calculation and breakdown of the molecular weight of
calcium gluconate monohydrate. The determination of an accurate molecular weight is
fundamental for stoichiometric calculations in chemical reactions, preparation of solutions with
precise concentrations, and characterization of the compound in analytical procedures.

Molecular Composition and Structure

Calcium gluconate monohydrate is the monohydrate salt of calcium and gluconic acid. Its
chemical formula is C12H22Ca014-H20, which indicates that each formula unit consists of one
calcium ion (Ca?*), two gluconate anions ([CeH1107]~), and one molecule of water (H20).

Calculation of Molecular Weight

The molecular weight is the sum of the atomic weights of all atoms in the molecule. The
calculation is based on the standard atomic weights provided by the International Union of Pure
and Applied Chemistry (IUPAC).

The constituent elements and their respective counts in the chemical formula
C12H22Ca014-H20 are:

e Carbon (C): 12 atoms

e Hydrogen (H): 22 atoms from the gluconate and 2 from water, totaling 24 atoms.
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e Calcium (Ca): 1 atom
e Oxygen (O): 14 atoms from the gluconate and 1 from water, totaling 15 atoms.

The standard atomic weights for these elements are:

Carbon (C): 12.011 g/mol [1]

Hydrogen (H): 1.008 g/mol [2]

Calcium (Ca): 40.078 g/mol [3][4]

Oxygen (0O): 15.999 g/mol
The total molecular weight is calculated as follows:

(Number of C atoms x Atomic weight of C) + (Number of H atoms x Atomic weight of H) +
(Number of Ca atoms x Atomic weight of Ca) + (Number of O atoms x Atomic weight of O)

= (12 x 12.011) + (24 x 1.008) + (1 x 40.078) + (15 x 15.999) = 144.132 + 24.192 + 40.078 +
239.985 = 448.387 g/mol

This calculated value is consistent with figures found in chemical databases, which report the
molecular weight as approximately 448.39 g/mol .[5][6][7][8]

Data Presentation: Summary of Molecular Weight
Calculation

The following table provides a clear, structured summary of the quantitative data used to
determine the molecular weight of calcium gluconate monohydrate.
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Standard
. . . Subtotal (
Element Symbol Atomic Count Atomic Weight Imol )
mo

(g/mol) L
Carbon C 12 12.011 144,132
Hydrogen H 24 1.008 24.192
Calcium Ca 1 40.078 40.078
Oxygen O 15 15.999 239.985

Total 52 448.387

Experimental Protocols

The determination of the atomic weights listed above is a result of meticulous experimental

work, primarily using mass spectrometry.
Methodology for Atomic Weight Determination by Mass Spectrometry:

Sample lonization: A sample of the element is introduced into the mass spectrometer and

ionized to create charged particles.

o Acceleration: The ions are accelerated by an electric field to give them all the same kinetic

energy.

» Deflection: The accelerated ions then enter a magnetic field, which deflects them. The
degree of deflection is inversely proportional to the mass-to-charge ratio of the ion. Lighter
isotopes are deflected more than heavier ones.

o Detection: A detector measures the abundance of each deflected ion.

o Calculation of Average Atomic Weight: The average atomic weight is calculated by taking the
weighted average of the masses of the element's naturally occurring isotopes, factoring in
their relative abundances.

This protocol provides the high-precision atomic weight values that are essential for accurate

molecular weight calculations.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Visualization of Molecular Weight Composition

The following diagram illustrates the hierarchical contribution of each element to the final
molecular weight of calcium gluconate monohydrate.

Carbon (C x 12) Hydrogen (H x 24) Calcium (Cax 1) Oxygen (O x 15)
144.132 g/mol 24.192 g/mol 40.078 g/mol 239.985 g/mol

Calcium Gluconate Monohydrate
> (C12H22Ca014.H20) <
MW = 448.387 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Dossier: Molecular Weight of Calcium
Gluconate Monohydrate (C12H22Ca014-H20)]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1260558#molecular-weight-of-calcium-gluconate-
monohydrate-c12h22cao014-h20]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.sigmaaldrich.com/HK/zh/substance/calciumgluconatemonohydrate4483966905235
https://www.benchchem.com/product/b1260558#molecular-weight-of-calcium-gluconate-monohydrate-c12h22cao14-h2o
https://www.benchchem.com/product/b1260558#molecular-weight-of-calcium-gluconate-monohydrate-c12h22cao14-h2o
https://www.benchchem.com/product/b1260558#molecular-weight-of-calcium-gluconate-monohydrate-c12h22cao14-h2o
https://www.benchchem.com/product/b1260558#molecular-weight-of-calcium-gluconate-monohydrate-c12h22cao14-h2o
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1260558?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

